Cas no 333354-46-4 ((2S)-2-amino-3-{1H-pyrrolo2,3-bpyridin-1-yl}propanoic acid)

(2S)-2-Amino-3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid is a non-natural amino acid derivative featuring a fused pyrrolo[2,3-b]pyridine heterocycle. This compound is of interest in medicinal chemistry and drug discovery due to its structural similarity to tryptophan, offering potential as a building block for peptide modification or as a pharmacophore in bioactive molecules. The chiral (S)-configuration ensures stereochemical integrity, which is critical for interactions with biological targets. Its unique heterocyclic moiety may enhance binding affinity or modulate physicochemical properties, making it valuable for the development of enzyme inhibitors or receptor ligands. The compound is typically used in research settings for probing structure-activity relationships or optimizing lead compounds.
(2S)-2-amino-3-{1H-pyrrolo2,3-bpyridin-1-yl}propanoic acid structure
333354-46-4 structure
Product Name:(2S)-2-amino-3-{1H-pyrrolo2,3-bpyridin-1-yl}propanoic acid
CAS No:333354-46-4
MF:C10H11N3O2
MW:205.213241815567
CID:5175544
PubChem ID:25324837
Update Time:2025-10-19

(2S)-2-amino-3-{1H-pyrrolo2,3-bpyridin-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-1-propanoic acid, α-amino-, (αS)-
    • (2S)-2-amino-3-{1H-pyrrolo2,3-bpyridin-1-yl}propanoic acid
    • Inchi: 1S/C10H11N3O2/c11-8(10(14)15)6-13-5-3-7-2-1-4-12-9(7)13/h1-5,8H,6,11H2,(H,14,15)/t8-/m0/s1
    • InChI Key: IUKWKVOZFAZNKS-QMMMGPOBSA-N
    • SMILES: C(N1C=CC2=CC=CN=C12)[C@H](N)C(=O)O

(2S)-2-amino-3-{1H-pyrrolo2,3-bpyridin-1-yl}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-145475-1.0g
(2S)-2-amino-3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid
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$0.0 2023-06-08
Enamine
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Enamine
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Enamine
EN300-145475-500mg
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Enamine
EN300-145475-5000mg
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